4-(3-(4-ethylphenyl)-5-(4-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide

• IUPAC Name: 4-[5-(4-ethylphenyl)-3-(4-hydroxyphenyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C23H23N3O3S/c1-2-16-3-5-17(6-4-16)22-15-23(18-7-11-20(27)12-8-18)26(25-22)19-9-13-21(14-10-19)30(24,28)29/h3-14,23,27H,2,15H2,1H3,(H2,24,28,29)
• InChI Key: DAJSODPNZCBSSN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)O)C4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 941897-40-1

Description

4-(3-(4-ethylphenyl)-5-(4-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H23N3O3S and its molecular weight is 421.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

• A study by Gul et al. (2016) synthesized compounds including 4-(3-(4-ethylphenyl)-5-(4-hydroxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide and tested their cytotoxic and carbonic anhydrase inhibitory effects. The findings showed potential for the development of novel anticancer agents (Gul et al., 2016).

Microwave-Assisted Synthesis and Bioevaluation

• Another research by Gul et al. (2017) involved microwave-assisted synthesis of similar compounds. They investigated cytotoxic activities and inhibitory effects on carbonic anhydrase I and II isoenzymes. Some compounds emerged as leaders for further studies (Gul et al., 2017).

Synthesis and Bioactivity in Tumor-Specific Studies

• A 2016 study by Gul et al. synthesized a series of compounds, including the subject compound, for their potential as carbonic anhydrase inhibitors and for cytotoxicity, showing interesting activities crucial for anti-tumor studies (Gul et al., 2016).

Antimicrobial Activity Studies

• Sarvaiya et al. (2019) synthesized related compounds and evaluated their antimicrobial activity against various bacteria and fungi, highlighting the potential of these compounds in antimicrobial applications (Sarvaiya, Gulati, & Patel, 2019).

Molecular Docking and Anti-Breast Cancer Activity

• Kumar et al. (2021) synthesized a novel compound for anti-breast cancer activity and conducted molecular docking studies, showing promising results against MCF-7 breast cancer cell line (Kumar, Barnwal, & Singh, 2021).

Selective Inhibitors for Anticancer Drug Development

• Gul et al. (2018) synthesized new derivatives for cytotoxic/anticancer and CA inhibitory effects, identifying leader compounds for the development of new anticancer drug candidates (Gul et al., 2018).

Fluorometric Sensing for Metal Ions

• Bozkurt and Gul (2018) developed a pyrazoline derivative for metal ion selectivity based on fluorometric detection, demonstrating its potential as a selective sensor for certain metal ions (Bozkurt & Gul, 2018).